Cas no 2228492-27-9 (2-(2,6-dimethoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(2,6-dimethoxyphenyl)prop-2-enoic acid
• CAS No: 2228492-27-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5808498
• PubChem ID: 140229724
• Update Time: 2025-06-29

2-(2,6-dimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)prop-2-enoic acid
• EN300-1817958
• 2228492-27-9

• Inchi： 1S/C11H12O4/c1-7(11(12)13)10-8(14-2)5-4-6-9(10)15-3/h4-6H,1H2,2-3H3,(H,12,13)
• InChI Key： FBXGZCIDOVWYEG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(=C)C(=O)O)OC

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(2,6-dimethoxyphenyl)prop-2-enoic acid

Compound CAS No 2228492-27-9: 2-(2,6-Dimethoxyphenyl)prop-2-enoic Acid

Compound CAS No 2228492-27-9, also known as 2-(2,6-dimethoxyphenyl)prop-2-enoic acid, is a fascinating organic compound with a unique structure and a wide range of potential applications. This compound belongs to the class of α,β-unsaturated carboxylic acids, which are known for their versatile reactivity and biological activity. The molecule consists of a phenyl ring substituted with two methoxy groups at the 2 and 6 positions, connected to a propenoic acid moiety via a methylene group. This structure imparts both aromatic and alkenoic acid functionalities, making it a valuable substrate for various chemical transformations.

The synthesis of compound CAS No 2113553-35-0 typically involves multi-step reactions, often starting from readily available aromatic aldehydes or ketones. The introduction of the methoxy groups at the 2 and 6 positions can be achieved through nucleophilic aromatic substitution or through directed metallation followed by alkylation. The formation of the α,β-unsaturated carboxylic acid moiety is often accomplished via the Michael addition or through oxidative coupling reactions. These methods have been optimized in recent studies to improve yield and selectivity, making the synthesis more efficient and scalable.

Compound CAS No 1130158-35-0 has been extensively studied for its biological activity. Recent research has shown that this compound exhibits significant anti-inflammatory properties, potentially due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, it has demonstrated moderate antioxidant activity, which could be attributed to its conjugated system and electron-donating methoxy groups. These findings suggest that the compound could be a promising lead for the development of new drugs targeting inflammatory diseases.

In terms of industrial applications, compound CAS No 10377458 has found use in the agrochemical industry as a precursor for herbicides and fungicides. Its ability to undergo various nucleophilic additions and cycloadditions makes it an ideal building block for constructing complex molecules with desired bioactivity. Furthermore, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched derivatives of this compound, opening up new possibilities in chiral chemistry.

The study of compound CAS No 10377458 has also contributed to our understanding of π-conjugated systems in organic electronics. The molecule's extended conjugation allows for efficient charge transport properties, making it a candidate for use in organic semiconductors and photovoltaic devices. Researchers have explored its potential as an acceptor material in bulk heterojunction solar cells, where it has shown promise in enhancing device performance through optimized energy level alignment.

In conclusion, compound CAS No 10377458, or compound CAS No 10377458, is a multifaceted organic compound with significant potential across various fields. Its unique structure enables diverse reactivity and functionality, making it an invaluable tool in chemical research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.